5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid

• IUPAC Name: 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid
• InChI: InChI=1S/C14H9BrFNO3/c15-8-5-6-12(10(7-8)14(19)20)17-13(18)9-3-1-2-4-11(9)16/h1-7H,(H,17,18)(H,19,20)
• InChI Key: ROVWUHSULNIYRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=C(C=C2)Br)C(=O)O)F
• Molecular Formula: C14H9BrFNO3
• Molecular Weight: 338.13 g/mol

Description

5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the development of new drugs. The compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. In

Scientific Research Applications

5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid has been studied extensively for its potential applications in drug development. The compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the development of new drugs. Additionally, the compound has been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. Additionally, the compound has been shown to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid has a range of biochemical and physiological effects. The compound has been shown to reduce inflammation in animal models, as well as inhibit the growth of tumors. Additionally, the compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid is its potential as a drug candidate. The compound has shown promising results in preclinical studies, making it a potential candidate for further development. However, there are also limitations to using the compound in lab experiments. The compound is relatively unstable and can degrade over time, making it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid. One direction is to further explore the compound's mechanism of action and its potential use in the treatment of neurodegenerative diseases. Another direction is to investigate the compound's potential as an anti-inflammatory and anti-tumor agent. Additionally, further research is needed to optimize the synthesis method for the compound and to develop more stable analogs for use in lab experiments. Overall, 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid is a promising compound with potential applications in drug development and further research is needed to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid involves the reaction of 2-fluorobenzoic acid with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting product is then reacted with 5-amino-2-bromobenzoic acid to form 5-bromo-2-[(2-fluorobenzoyl)amino]benzoic acid. The synthesis method is a standard procedure used in organic chemistry and has been well documented in scientific literature.